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Compound of Interest

Compound Name: 5-Hydroxy Rosiglitazone-d4

Cat. No.: B602725

This technical guide provides a comprehensive overview of the chemical properties, analytical
methodologies, and metabolic context of 5-Hydroxy Rosiglitazone-d4, an isotopically labeled
metabolite of the antidiabetic drug Rosiglitazone. This document is intended for researchers,
scientists, and professionals in drug development and metabolic studies.

Chemical Identity and Structure

5-Hydroxy Rosiglitazone-d4 is the deuterium-labeled form of 5-Hydroxy Rosiglitazone, a
major metabolite of Rosiglitazone.[1] The deuterium labeling is typically on the ethylene glycol
linker, which provides a distinct mass shift for use as an internal standard in quantitative
bioanalysis.[2][3]

The chemical name for 5-Hydroxy Rosiglitazone-d4 is 5-((4-(2-((5-hydroxypyridin-2-yl)
(methyl)amino)ethoxy-1,1,2,2-d4)benzyl)thiazolidine-2,4-dione.[4] Its structure consists of a
thiazolidinedione head group, a central phenyl ring, and a substituted pyridine ring connected
by a deuterated ethoxy linker.[5]

Chemical Structure Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 5-Hydroxy
Rosiglitazone-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602725#chemical-structure-of-5-hydroxy-
rosiglitazone-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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